Cas no 877399-97-8 ((1S)-1-(2-chloro-3,6-difluorophenyl)ethan-1-ol)

• Product Name: (1S)-1-(2-chloro-3,6-difluorophenyl)ethan-1-ol
• CAS No: 877399-97-8
• MF: C₈H₇ClF₂O
• MW: 192.590388536453
• CID: 5970751
• PubChem ID: 67084735
• Update Time: 2024-03-01

(1S)-1-(2-chloro-3,6-difluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 2-chloro-3,6-difluoro-α-methyl-, (αS)-
• (αS)-2-chloro-3,6-difluoro-α-methyl-benzenemethanol
• (1S)-1-(2-chloro-3,6-difluorophenyl)ethan-1-ol
• SCHEMBL1582536
• EN300-1995075
• 877399-97-8

• Inchi： 1S/C8H7ClF2O/c1-4(12)7-5(10)2-3-6(11)8(7)9/h2-4,12H,1H3/t4-/m0/s1
• InChI Key： PVYXVSCCCRLFHH-BYPYZUCNSA-N
• SMILES： [C@H](C1C(=CC=C(F)C=1Cl)F)(O)C

Computed Properties

• Exact Mass: 192.0153489g/mol
• Monoisotopic Mass: 192.0153489g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.367±0.06 g/cm3(Predicted)
• Boiling Point: 221.2±35.0 °C(Predicted)
• pka: 13.24±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes